Cas no 152868-64-9 (10b,7-(Epoxymethano)-6H,10bH-5,9-dioxapentaleno[1',6':2,3,4]cyclobuta[1,2-a]naphthalene-6,10(7H)-dione, 8,8a,8b,10a-tetrahydro-1,7,10a,12-tetramethyl-, (6aR,7S,8aS,8bR,10aS,10bS,12R)- (9CI))
![10b,7-(Epoxymethano)-6H,10bH-5,9-dioxapentaleno[1',6':2,3,4]cyclobuta[1,2-a]naphthalene-6,10(7H)-dione, 8,8a,8b,10a-tetrahydro-1,7,10a,12-tetramethyl-, (6aR,7S,8aS,8bR,10aS,10bS,12R)- (9CI) structure](https://ossimg.kuujia.com/scimg/153000/152868-64-9x500.png)
152868-64-9 structure
Product Name:10b,7-(Epoxymethano)-6H,10bH-5,9-dioxapentaleno[1',6':2,3,4]cyclobuta[1,2-a]naphthalene-6,10(7H)-dione, 8,8a,8b,10a-tetrahydro-1,7,10a,12-tetramethyl-, (6aR,7S,8aS,8bR,10aS,10bS,12R)- (9CI)
CAS No:152868-64-9
MF:C20H20O5
MW:340.369806289673
CID:146448
Update Time:2024-03-01
10b,7-(Epoxymethano)-6H,10bH-5,9-dioxapentaleno[1',6':2,3,4]cyclobuta[1,2-a]naphthalene-6,10(7H)-dione, 8,8a,8b,10a-tetrahydro-1,7,10a,12-tetramethyl-, (6aR,7S,8aS,8bR,10aS,10bS,12R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 10b,7-(Epoxymethano)-6H,10bH-5,9-dioxapentaleno[1',6':2,3,4]cyclobuta[1,2-a]naphthalene-6,10(7H)-dione,8,8a,8b,10a-tetrahydro-1,7,10a,12-tetramethyl-, (6aR,7S,8aS,8bR,10aS,10bS,12R)-(9CI)
- 10b,7-(Epoxymethano)-6H,10bH-5,9-dioxapentaleno[1',6':2,3,4]cyclobuta[1,2-a]naphthalene-6,10(7H)-dione,8,8a,8b,10a-tetrahydro
- 10b,7-(Epoxymethano)-6H,10bH-5,9-dioxapentaleno[1',6':2,3,4]cyclobuta[1,2-a]naphthalene-6,10(7H)-dione,8,8a,8b,10a-tetrahydro-1,7,10a,12-tetramethyl-, [7S-(6aS*,7a,8ab,8bb,10ab,10ba,12S*)]-
- Cyclohoehnelia coumarin
- 10b,7-(Epoxymethano)-6H,10bH-5,9-dioxapentaleno[1',6':2,3,4]cyclobuta[1,2-a]naphthalene-6,10(7H)-dione, 8,8a,8b,10a-tetrahydro-1,7,10a,12-tetramethyl-, (6aR,7S,8aS,8bR,10aS,10bS,12R)- (9CI)
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- Inchi： 1S/C20H20O5/c1-9-6-5-7-11-13(9)20-18(4)14-12(24-15(18)21)8-17(3,10(2)25-20)19(14,20)16(22)23-11/h5-7,10,12,14H,8H2,1-4H3
- InChI Key： LQWKCEWXDVNHSN-UHFFFAOYSA-N
- SMILES： CC1C2(C34C(C5(C3C(OC5=O)C2)C)(C2C(OC4=O)=CC=CC=2C)O1)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- XLogP3: 1.056
10b,7-(Epoxymethano)-6H,10bH-5,9-dioxapentaleno[1',6':2,3,4]cyclobuta[1,2-a]naphthalene-6,10(7H)-dione, 8,8a,8b,10a-tetrahydro-1,7,10a,12-tetramethyl-, (6aR,7S,8aS,8bR,10aS,10bS,12R)- (9CI) Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
152868-64-9 (10b,7-(Epoxymethano)-6H,10bH-5,9-dioxapentaleno[1',6':2,3,4]cyclobuta[1,2-a]naphthalene-6,10(7H)-dione, 8,8a,8b,10a-tetrahydro-1,7,10a,12-tetramethyl-, (6aR,7S,8aS,8bR,10aS,10bS,12R)- (9CI)) Related Products
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